Cas no 1936732-26-1 (4-Amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one)

4-Amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one is a specialized organic compound featuring a 1,2,5-thiadiazole heterocycle linked to a butan-2-one backbone with an amino substituent. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The presence of both amino and thiadiazole functionalities enhances its potential for further derivatization, enabling applications in drug discovery and material science. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while its stability under standard conditions facilitates handling and storage. Researchers favor this compound for its ability to serve as a building block in the development of biologically active molecules.

4-Amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one structure

1936732-26-1 structure

Product Name:4-Amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one

CAS No:1936732-26-1

MF:C₆H₉N₃OS

MW:171.220159292221

CID:5694390

PubChem ID:131227111

Update Time:2025-10-24

4-Amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 1936732-26-1
- EN300-796263
- 4-Amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one
- CID 131227111
- 2-Butanone, 4-amino-1-(1,2,5-thiadiazol-3-yl)-
- Inchi： 1S/C6H9N3OS/c7-2-1-6(10)3-5-4-8-11-9-5/h4H,1-3,7H2
- InChI Key： YCAHVAAKOQTELG-UHFFFAOYSA-N
- SMILES： S1N=CC(CC(CCN)=O)=N1

Computed Properties

Exact Mass: 171.04663309g/mol
Monoisotopic Mass: 171.04663309g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 97.1Å²

Experimental Properties

Density: 1.297±0.06 g/cm3(Predicted)
Boiling Point: 290.4±25.0 °C(Predicted)
pka: 8.42±0.10(Predicted)

4-Amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-796263-1.0g	4-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one	1936732-26-1	95%	1.0g	$1442.0	2024-05-22
Enamine	EN300-796263-0.05g	4-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one	1936732-26-1	95%	0.05g	$1212.0	2024-05-22
Enamine	EN300-796263-0.1g	4-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one	1936732-26-1	95%	0.1g	$1269.0	2024-05-22
Enamine	EN300-796263-0.25g	4-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one	1936732-26-1	95%	0.25g	$1328.0	2024-05-22
Enamine	EN300-796263-0.5g	4-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one	1936732-26-1	95%	0.5g	$1385.0	2024-05-22
Enamine	EN300-796263-2.5g	4-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one	1936732-26-1	95%	2.5g	$2828.0	2024-05-22
Enamine	EN300-796263-5.0g	4-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one	1936732-26-1	95%	5.0g	$4184.0	2024-05-22
Enamine	EN300-796263-10.0g	4-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one	1936732-26-1	95%	10.0g	$6205.0	2024-05-22